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Compound of Interest

Compound Name: ethyl (2R)-2-aminopentanoate

Cat. No.: B085190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of ethyl (2R)-2-aminopentanoate. Due to the nature of amino acid esters, this compound is

most commonly available and studied as its hydrochloride salt to enhance stability.

Consequently, the majority of available data pertains to ethyl (2R)-2-aminopentanoate
hydrochloride.

Core Physical and Chemical Data
The following table summarizes the key physical and chemical properties of ethyl (2R)-2-
aminopentanoate and its hydrochloride salt. Data for the (S)-enantiomer's hydrochloride salt is

included for comparative purposes, as enantiomers exhibit identical physical properties with the

exception of optical rotation.
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Property Value

IUPAC Name ethyl (2R)-2-aminopentanoate

Synonyms D-Norvaline ethyl ester

CAS Number 1998700-99-4 (for hydrochloride salt)[1][2]

Molecular Formula
C₇H₁₅NO₂ (freebase); C₇H₁₆ClNO₂

(hydrochloride salt)[1]

Molecular Weight
145.20 g/mol (freebase); 181.66 g/mol

(hydrochloride salt)[1]

Melting Point

Data not available for freebase; 108.0-117.0 °C

(for the corresponding (S)-enantiomer

hydrochloride salt)

Boiling Point Data not available

Density Data not available

Solubility Data not available

Optical Rotation Data not available

Experimental Protocols
Detailed methodologies for determining the key physical characteristics of chiral compounds

like ethyl (2R)-2-aminopentanoate are outlined below. These are generalized protocols and

may require optimization based on the specific sample and laboratory equipment.

Melting Point Determination (Capillary Method)
This protocol describes the determination of the melting point range of a solid crystalline

sample, such as ethyl (2R)-2-aminopentanoate hydrochloride, using a digital melting point

apparatus.

Materials:

Sample of ethyl (2R)-2-aminopentanoate hydrochloride
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Capillary tubes (sealed at one end)

Mortar and pestle

Digital melting point apparatus

Procedure:

Sample Preparation: A small amount of the crystalline sample is placed in a mortar and finely

ground with a pestle to ensure a uniform particle size.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the sample

into the sealed end. This process is repeated until a sample column of 2-3 mm is achieved.

Apparatus Setup: The packed capillary tube is inserted into the heating block of the melting

point apparatus.

Rapid Determination (Optional): A preliminary rapid heating run can be performed to quickly

determine an approximate melting range.

Accurate Determination: A fresh sample is prepared and heated to a temperature

approximately 20°C below the estimated melting point. The heating rate is then reduced to 1-

2°C per minute to allow for thermal equilibrium.

Observation: The temperature at which the first liquid droplet appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[3][4][5]

Optical Rotation Measurement (Polarimetry)
This protocol details the measurement of the specific rotation of a chiral compound in solution,

which is a critical parameter for confirming enantiomeric purity.

Materials:

Ethyl (2R)-2-aminopentanoate (or its hydrochloride salt)
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High-purity solvent (e.g., water, ethanol)

Volumetric flask

Analytical balance

Polarimeter

Polarimeter cell (e.g., 1 dm)

Procedure:

Solution Preparation: An accurately weighed sample of the compound is dissolved in a

specific volume of a high-purity solvent in a volumetric flask. The concentration (c) is

calculated in g/mL.

Instrument Calibration: The polarimeter is turned on and allowed to warm up. A blank

measurement is taken using a polarimeter cell filled with the pure solvent to zero the

instrument.

Sample Measurement: The polarimeter cell is rinsed and then filled with the prepared sample

solution, ensuring no air bubbles are present in the light path. The cell is placed in the

polarimeter.

Data Acquisition: The observed optical rotation (α) in degrees is measured.[6][7][8]

Specific Rotation Calculation: The specific rotation [α] is calculated using the Biot's law

formula: [α] = α / (l × c) where:

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.[6]

Workflow for Physical Characterization
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The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a chiral compound such as ethyl (2R)-2-aminopentanoate.
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Caption: Workflow for the physical characterization of ethyl (2R)-2-aminopentanoate.

Note on Data Availability: It is important to reiterate that the freebase form of many amino acid

esters, including ethyl (2R)-2-aminopentanoate, can be unstable and prone to self-

condensation or degradation. For this reason, they are typically prepared and stored as their
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hydrochloride salts. This contributes to the scarcity of reported physical data for the freebase

form. Researchers should exercise caution when handling the freebase and consider its

potential instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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